2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole

• CAS RN: 26847-00-7
• Molecular Formula: C8H10ClNS
• Molecular Weight: 187.7

Description

2-Chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole (C7T) is a heterocyclic compound that is widely used in the synthesis of pharmaceuticals and other organic compounds. C7T is a useful building block for the synthesis of complex molecules and is an important precursor for the synthesis of several drugs. C7T has been found to have a variety of biological activities, including anti-inflammatory, antifungal, and antibacterial properties.

Scientific Research Applications

2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole has been used in a variety of scientific research applications. It has been used as a precursor for the synthesis of several drugs, including antifungal and antibacterial agents. 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole has also been used as a ligand in coordination chemistry and as a building block for the synthesis of complex molecules. 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole has been used to study the structure and function of enzymes, as well as the effects of various drugs on the body.

Mechanism of Action

The mechanism of action of 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole is not fully understood. However, it is believed that 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole binds to certain proteins and enzymes in the body, altering their activity and resulting in the desired biological effects. 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole has been found to bind to certain enzymes involved in inflammation, as well as to certain enzymes involved in the metabolism of drugs.
Biochemical and Physiological Effects
2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, antifungal, and antibacterial properties. 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole has also been found to have neuroprotective and cardioprotective effects. In addition, 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole has been found to have an effect on the metabolism of drugs, as well as on the structure and function of enzymes.

Advantages and Limitations for Lab Experiments

2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole is a useful compound for laboratory experiments due to its ability to bind to certain proteins and enzymes. This allows researchers to study the structure and function of enzymes, as well as the effects of various drugs on the body. However, 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole is not without its limitations. 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole is not very stable in solution and is prone to oxidation and hydrolysis. Additionally, 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole has a low solubility in aqueous solutions, making it difficult to work with in laboratory experiments.

Future Directions

Future research on 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole could focus on its potential as an anti-cancer agent. Additionally, further research could be conducted on the mechanism of action of 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole, as well as on its potential applications in drug design and drug delivery. Other potential future directions include the development of new synthesis methods for 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole, as well as the development of new methods for the delivery of 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole in the body. Finally, further research could be conducted on the effects of 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole on metabolic pathways, as well as on its potential as a therapeutic agent.

Synthesis Methods

2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole can be synthesized through a variety of methods. The most common method is the reaction of 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazol-4-amine (2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole-A) with a suitable acid. This reaction produces 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole and an amine salt. Other methods of synthesis include the reaction of 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole-A with a suitable base, the reaction of 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole-A with an aldehyde, and the reaction of 2-chloro-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole-A with an alkyl halide.